Dermal Absorption: BPS vs. BPA by Franz Cell Assay
Using 4,4'-Sulfonyldiphenol-13C12 as an internal standard in a Franz cell dermal absorption study, BPS exhibited a significantly lower permeability coefficient (Kp) compared to BPA-13C12 across excised human skin, with the differential magnitude dependent on applied dose [1]. The use of the 13C12-labeled internal standard was essential for the accurate, interference-free quantification of both native BPS and BPA in the complex skin tissue and receptor fluid matrices [1].
| Evidence Dimension | Skin Permeability Coefficient (Kp) |
|---|---|
| Target Compound Data | 0.009 ± 0.015 cm/h (low dose) and 0.003 ± 0.002 cm/h (high dose) |
| Comparator Or Baseline | BPA-13C12: 0.036 ± 0.011 cm/h (low dose) and 0.033 ± 0.003 cm/h (high dose) |
| Quantified Difference | BPS-13C12 Kp was significantly lower than BPA-13C12 at both doses (p < 0.01, paired t-test). BPS Kp was 75% lower at low dose and 91% lower at high dose. |
| Conditions | In vitro Franz diffusion cell using excised human skin; donor solution low dose (1.5 μg/cm2, 6.3 nmol/cm2 for BPA, 5.7 nmol/cm2 for BPS) and high dose (7.7 μg/cm2, 32 nmol/cm2 for BPA, 29 nmol/cm2 for BPS); 25 h exposure; quantification by LC-MS/MS with 13C12-IS. |
Why This Matters
This direct comparative data, enabled by the 13C12 internal standard, demonstrates that BPS is significantly less bioavailable via the dermal route than BPA, a critical finding for exposure and risk assessment studies that rely on accurate internal standard-based quantification.
- [1] Champmartin, C., Marquet, F., Chedik, L., Décret, M. J., Aubert, N., Ferrari, E., & Grandclaude, M. C. (2019). Development of an in vitro skin permeation assay for bisphenol A and bisphenol S using 13C-labeled internal standards. Table 1: Dermal absorption parameters. PMC6792388. View Source
